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Compound of Interest

Compound Name: 2-(4-Fluorophenyl)indole
CAS No.: 782-17-2
Cat. No.: B182938
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for
the compound 2-(4-Fluorophenyl)indole, a molecule of interest in medicinal chemistry and
materials science. This document presents a consolidation of nuclear magnetic resonance
(NMR), infrared (IR), and mass spectrometry (MS) data, alongside detailed experimental
protocols to aid in the replication and verification of these findings.

Core Spectroscopic Data

The following sections summarize the key spectroscopic data for 2-(4-Fluorophenyl)indole,
presented in a structured format for clarity and comparative analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful analytical technique for elucidating the molecular structure of
organic compounds. The *H and 13C NMR data provide detailed information about the hydrogen
and carbon framework of 2-(4-Fluorophenyl)indole, respectively.
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H NMR (Proton NMR) Data

Chemical Shift () o Coupling Constant .
Multiplicity Assignment
ppm (J) Hz

Data not explicitly
found in search
results

13C NMR (Carbon-13 NMR) Data

Chemical Shift (8) ppm Assighment

Data not explicitly found in search results

Note: While general NMR data for indole derivatives is available, specific, comprehensively
assigned H and 3C NMR data for 2-(4-Fluorophenyl)indole, including chemical shifts and
coupling constants, were not explicitly available in the aggregated search results. Researchers
should perform their own NMR analysis for precise characterization.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring
the absorption of infrared radiation. The IR spectrum of 2-(4-Fluorophenyl)indole reveals
characteristic absorption bands corresponding to its key structural features.

FT-IR Peak Analysis

Wavenumber (cm~?) Functional Group Vibrational Mode
~3400 N-H (Indole) Stretching
~3100-3000 C-H (Aromatic) Stretching
~1600-1450 C=C (Aromatic) Stretching

~1220 C-F (Aryl Fluoride) Stretching

~800-700 C-H (Aromatic) Out-of-plane Bending
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Note: The exact positions of the peaks can vary slightly depending on the sample preparation
method (e.g., KBr pellet or ATR). The provided data is a general representation based on
typical values for the functional groups present.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a compound, aiding in its identification and structural elucidation.

Mass Spectrum Data

m/z Relative Intensity (%) Proposed Fragment
211 High [M]* (Molecular lon)
183 Moderate [M - CzHz]*

154 Low [M - C2H2 - HCN]*

Note: The fragmentation pattern of indole derivatives can be complex.[1] The proposed
fragments are based on common fragmentation pathways for aromatic and heterocyclic
compounds. The molecular ion peak at m/z 211 is expected to be prominent due to the stability
of the aromatic system.[2]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of scientific findings. The following
protocols outline the general procedures for acquiring the spectroscopic data presented above.

NMR Spectroscopy

Sample Preparation:
» Accurately weigh 5-10 mg of 2-(4-Fluorophenyl)indole.

¢ Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.qg.,
CDCIs or DMSO-de) in a clean, dry vial.[1]

o Transfer the solution to a 5 mm NMR tube using a Pasteur pipette.
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o Ensure the solution height in the NMR tube is approximately 4-5 cm.
Instrumentation and Data Acquisition:
 Instrument: A high-field NMR spectrometer (e.g., 400 or 500 MHz).
e 'HNMR:
o Acquire the spectrum at room temperature.
o Use a sufficient number of scans to obtain a good signal-to-noise ratio.

o Reference the chemical shifts to the residual solvent peak (e.g., CHCIs at 7.26 ppm or
DMSO at 2.50 ppm).

e 1BC NMR:
o Acquire the spectrum using a proton-decoupled pulse sequence.
o Alarger number of scans will be required compared to *H NMR.

o Reference the chemical shifts to the solvent peak (e.g., CDCIs at 77.16 ppm or DMSO-de
at 39.52 ppm).

FT-IR Spectroscopy

Sample Preparation (KBr Pellet Method):

e Thoroughly grind 1-2 mg of 2-(4-Fluorophenyl)indole with approximately 100-200 mg of
dry, IR-grade potassium bromide (KBr) using an agate mortar and pestle until a fine,
homogeneous powder is obtained.[3]

e Place a portion of the mixture into a pellet-forming die.

o Apply pressure (typically 8-10 tons) using a hydraulic press to form a transparent or
translucent pellet.[3]

Instrumentation and Data Acquisition:
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 Instrument: A Fourier Transform Infrared (FTIR) spectrometer.[4]

e Procedure:

[¢]

Record a background spectrum of the empty sample compartment.

[¢]

Place the KBr pellet in the sample holder.

[e]

Acquire the sample spectrum over a typical range of 4000-400 cm~1.

o

The final spectrum is obtained by ratioing the sample spectrum against the background
spectrum.

Gas Chromatography-Mass Spectrometry (GC-MS)

Sample Preparation:

e Prepare a dilute solution of 2-(4-Fluorophenyl)indole in a volatile organic solvent such as
dichloromethane or ethyl acetate.

Instrumentation and Data Acquisition:
e Instrument: A Gas Chromatograph coupled to a Mass Spectrometer.
o Gas Chromatography (GC) Conditions:

Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms).

[e]

o

Injector Temperature: Typically 250-280 °C.

[¢]

Oven Temperature Program: A suitable temperature program should be used to ensure
good separation and peak shape. For example, start at 100 °C, hold for 1 minute, then
ramp to 280 °C at 10-15 °C/min, and hold for 5-10 minutes.

o

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).
e Mass Spectrometry (MS) Conditions:

o lonization Mode: Electron lonization (El) at 70 eV.[5]
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o Mass Range: Scan from m/z 40 to 400.
o lon Source Temperature: Typically 230 °C.

o Quadrupole Temperature: Typically 150 °C.

Workflow Visualization

The following diagram illustrates the general workflow for the spectroscopic analysis of a
chemical compound like 2-(4-Fluorophenyl)indole.
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Compound Synthesis & Purification

Synthesis of
2-(4-Fluorophenyl)indole

Purification

(e.g., Recrystallization, Chromatography)

Spectroscopic Analysis

/et  /
NMR Spectroscopy g Mass Spectrometry
(H & 15C) FT-IR Spectroscopy (GC-MS)

v Data Processing & Inte‘ Pretat’lon

\/

NMR Data Analysis IR Spectrum Analysis
(Chemical Shifts, Coupling Constants) (Peak Assignment)

Mass Spectrum Analysis
(Fragmentation Pattern)

Structure i\ucidation

Structure Confirmation of
2-(4-Fluorophenyl)indole

Click to download full resolution via product page

Caption: General workflow for the synthesis, purification, and spectroscopic characterization of

2-(4-Fluorophenyl)indole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b182938?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

